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This in-depth technical guide explores the history, development, and technical specifications of
Cavex impression compounds. Cavex Holland, a Dutch dental manufacturer with a history
dating back to 1908, has been a significant player in the evolution of dental impression
materials, particularly alginates. This document provides a comprehensive overview of their
product development, chemical compositions, and the experimental methodologies used to
characterize these materials, adhering to international standards.

A Century of Innovation: From Local Anesthetics to
Advanced Alginates

Cavex's journey began in 1908 when two pharmacists from Haarlem, Netherlands, developed
"Selectocaine," a local anesthetic fluid to make tooth extractions more comfortable for patients.
[1][2][3][4] As dentistry shifted from extraction towards conservation and restoration, the
company, then known as Keur & Sneltjes, developed a silver amalgam filling material. The
name "Cavex" was born from the idea that this new material made cavities (cav-) a thing of the
past (-ex).[1][3][4]
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The 1950s marked a pivotal moment for Cavex with the development of Cavex CA37. This
calcium alginate impression material, named after the 37th sample in its research and
development process, quickly became a global benchmark for alginate impression materials.[2]
[4][5] The success of CA37 laid the foundation for Cavex's specialization in impression
materials, encapsulated in their slogan, "Your Impression Is Our Specialty."[1][4]

Over the subsequent decades, Cavex continued to innovate, expanding its portfolio to meet
the diverse needs of dental professionals. This evolution saw the introduction of several
specialized alginate impression materials, each with unique properties.

The Chemistry of a Perfect Impression: Alginate
Composition and Setting Reaction

The primary component of Cavex's alginate impression materials is alginic acid, a natural
polymer extracted from brown seaweed.[4][5] This is blended with several other components to
achieve the desired handling and physical properties.

The basic composition of Cavex alginate impression materials is as follows:

Component Approximate % (w/w) Function

Reacts with calcium ions to

Alginate (gelling agent) 14-15%
form a gel.
) Provides calcium ions for the
Calcium Sulfate 10% o )
cross-linking reaction.
] ) Controls the consistency and
Fillers (Diatomaceous Earth) 69-70% ) )
strength of the mixed material.
Controls setting time, improves
Retarder, Stabilizers, Pigment, 696 surface quality of the gypsum
0
and Flavor cast, provides color, and

enhances patient comfort.

Source: Cavex CA37 Instructions for Use, Cavex Impressional Instructions for Use.[6][7]
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The setting of an alginate impression is a chemical reaction that transforms a viscous sol into a

firm but elastic gel. This process is initiated by mixing the alginate powder with water.

Below is a diagram illustrating the logical relationship of the alginate setting reaction:

X X reacts with remainin 1 i
S ={ Sodium Alginate ] 9 Gelation Reaction
(Calcium Alginate Gel (Set Impression))

Calcium Sulfate

reacts with Initial Reaction

-
Y kCalcium Phosphate (Precipitate)

dissolves
[Sodium Phosphate (Retarder))

Click to download full resolution via product page

Caption: Alginate setting reaction pathway.

Evolution of the Cavex Alginate Portfolio

Cavex has developed a range of alginate impression materials, each tailored for specific
clinical applications. The following table summarizes the key products and their distinguishing

features.
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Detail Setting Time Primary
Product Key Features . ) T
Reproduction Options Applications
o General-purpose
The original ) )
) Normal and Fast  impressions,
Cavex CA37 benchmark; solid 50 um[8][9] _
) Set[8] prosthetic
and reliable.[5][8]
procedures.[8]
Impressions
High elasticity around metal
Cavex Normal and Fast
] and tear 25 pm[10][11] frameworks and
Impressional Set[10]
strength.[5][10] deep undercuts.
[10][11]
Visual color
indicators for General-
mixing, working, purpose,
Cavex ] o
and setting 25 um[11] Fast Set[11] situations
ColorChange o
phases; 9-day requiring delayed
dimensional pouring.
stability.[5][12]
Extra-fast setting Orthodontic
Cavex time, pleasant - impressions,
] Not specified Extra-Fast Set )
Orthotrace red fruit flavor.[5] particularly for

[11]

children.[11]

Cavex Cream

Approaches
silicone quality
with high
accuracy and
tear strength;
scannable.[5][13]

5 um[13][14][15]

Normal and Fast
Set[16]

High-precision

impressions.

Beyond Alginate: Cavex Outline Impression Paste

In addition to its extensive alginate line, Cavex also developed Cavex Outline, a zinc oxide-

eugenol-free impression paste.[17][18] This material is specifically designed for taking accurate

impressions of soft tissues in edentulous patients, often for the fabrication of dentures.[17][19]
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Key Properties of Cavex Outline:

Eugenol-Free: Prevents the stinging or burning sensation that can be caused by eugenol-
containing pastes.[17][20]

Non-Elastic: Provides a rigid impression that captures fine details of soft tissues under light
pressure.[17][20]

Optimal Consistency: Flows easily to prevent distortion of the soft tissues during impression
taking.[17][18]

Intraoral Snap Set: Exhibits a rapid setting time once in the mouth.[17][20]

The basic composition of Cavex Outline is a two-paste system:

Paste Key Components

5 (White) Metallic oxides (e.g., zinc and magnesium),
ase ite
vegetable oil.[12]

Fatty acid, fillers, natural waxes, organic acid.

Catalyst (Blue) [12]

Experimental Protocols for Material Characterization

The performance of Cavex impression materials is evaluated according to international
standards, primarily ISO 21563 and ADA Specification No. 18 for alginate impression materials.
[11[2][3][4][5][8] These standards prescribe specific methodologies for testing key properties.

Dimensional Stability Testing

Objective: To measure the percentage of dimensional change an impression material
undergoes after setting.

Standard Methodology (as per ISO 21563):

e A specimen of the mixed impression material is prepared using a standardized mold.
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« Initial measurements of the specimen’'s dimensions are taken at a specified time after setting
using a high-precision measuring device, such as a laser micrometer or a traveling
microscope.

e The specimen is stored under controlled conditions (e.g., in a hermetically sealed bag) for a
specified period.

e The dimensions of the specimen are re-measured at defined intervals.

» The percentage of dimensional change is calculated based on the initial and subsequent
measurements.

Cavex-Cited Methodology for ColorChange: For the 9-day dimensional stability claim of Cavex
ColorChange, a laser scanning microscope was used to measure specimens of 5 cm in length
and 1 cm in diameter. Measurements were taken after 1 hour, 1 day, 2 days, 5 days, and 9
days of storage in a hermetically sealed plastic bag.[12]

The following diagram illustrates the general workflow for dimensional stability testing:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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